N-{3-[bis(2-furylmethyl)amino]-3-oxopropyl}-2-fluorobenzamide

• IUPAC Name: N-[3-[bis(furan-2-ylmethyl)amino]-3-oxopropyl]-2-fluorobenzamide
• InChI: InChI=1S/C20H19FN2O4/c21-18-8-2-1-7-17(18)20(25)22-10-9-19(24)23(13-15-5-3-11-26-15)14-16-6-4-12-27-16/h1-8,11-12H,9-10,13-14H2,(H,22,25)
• InChI Key: VGJMMCUOWFHMED-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCC(=O)N(CC2=CC=CO2)CC3=CC=CO3)F
• Molecular Formula: C20H19FN2O4
• Molecular Weight: 370.4 g/mol

Description

N-{3-[bis(2-furylmethyl)amino]-3-oxopropyl}-2-fluorobenzamide, commonly known as FURA-2, is a synthetic fluorescent dye used extensively in scientific research. FURA-2 is a potent and selective Ca2+ indicator that is widely used to monitor intracellular Ca2+ levels in live cells.

Mechanism of Action

FURA-2 works by binding to Ca2+ ions, which causes a shift in the wavelength of the dye's fluorescence. This shift can be measured using a fluorescence microscope or other imaging equipment, allowing researchers to monitor changes in intracellular Ca2+ levels over time.
Biochemical and physiological effects:
FURA-2 has been shown to have minimal effects on cellular metabolism and physiology, making it a useful tool for studying the effects of drugs and other compounds on intracellular Ca2+ levels without interfering with normal cellular function.

Advantages and Limitations for Lab Experiments

One of the main advantages of FURA-2 is its high selectivity for Ca2+ ions, which allows for accurate and precise measurement of intracellular Ca2+ levels. However, FURA-2 has some limitations, including its sensitivity to pH changes and its potential for photobleaching under certain conditions.

Future Directions

There are many potential future directions for research involving FURA-2. One area of interest is the development of new and improved Ca2+ indicators with higher sensitivity and selectivity. Another area of research is the use of FURA-2 in combination with other imaging techniques, such as confocal microscopy and super-resolution microscopy, to study the dynamics of intracellular Ca2+ signaling in greater detail. Additionally, FURA-2 may have potential applications in the diagnosis and treatment of diseases that involve abnormal Ca2+ signaling, such as cancer and neurodegenerative disorders.

Scientific Research Applications

FURA-2 is widely used in scientific research to monitor intracellular Ca2+ levels in live cells. It is particularly useful for studying the function of Ca2+ channels, which are important regulators of many cellular processes. FURA-2 can also be used to study the effects of drugs and other compounds on intracellular Ca2+ levels.